L-368,899Hydrochloride

• Molecular Formula: C26H43ClN4O5S2
• Molecular Weight: 591.2 g/mol
• InChI: InChI=1S/C26H42N4O5S2.ClH/c1-19-7-5-6-8-22(19)29-12-14-30(15-13-29)37(34,35)18-26-11-9-20(25(26,2)3)17-23(26)28-24(31)21(27)10-16-36(4,32)33;/h5-8,20-21,23H,9-18,27H2,1-4H3,(H,28,31);1H/t20?,21-,23-,26?;/m0./s1
• InChIKey: GIUFQWFJHXXXEQ-PHSYAEQHSA-N

L-368,899 Hydrochloride: A Non-Peptide, Orally Bioavailable Oxytocin Receptor Antagonist for Preclinical Research

L-368,899 hydrochloride is a small-molecule, non-peptide antagonist of the oxytocin receptor (OXTR) developed by Merck for research applications [1]. It exhibits high affinity for both rat (Ki = 3.6 nM, IC50 = 8.9 nM) and human (Ki = 13 nM, IC50 = 26 nM) OXTR, with significant selectivity over related vasopressin V1a and V2 receptors (>40-fold) [2]. The compound is orally bioavailable across multiple species (rat, dog, chimpanzee) and demonstrates central nervous system (CNS) penetration, enabling both peripheral and central OXTR blockade [3].

1

Non-peptide OXTR antagonist – small-molecule tool compound for oxytocin signaling studies

2

Oral bioavailability – enables chronic dosing in behavioral and physiological models

3

CNS penetration – reaches limbic regions after peripheral administration for central blockade

4

High OXTR selectivity – reported >40-fold over vasopressin receptors limits off-target effects

• [1] Williams, P. D., et al. (1994). 1-((7,7-Dimethyl-2(S)-(2(S)-amino-4-(methylsulfonyl)butyramido)bicyclo[2.2.1]-heptan-1(S)-yl)methyl)sulfonyl)-4-(2-methylphenyl)piperazine (L-368,899): an orally bioavailable, non-peptide oxytocin antagonist with potential utility for managing preterm labor. Journal of Medicinal Chemistry, 37(5), 565-568. View Source
• [2] Bertin Bioreagent. (2024). L-368,899 (hydrochloride) - Biochemicals - CAT N°: 29868. View Source
• [3] Pettibone, D. J., et al. (1995). Progress in the development of oxytocin antagonists for use in preterm labor. Advances in Experimental Medicine and Biology, 395, 601-612. View Source

L-368,899 Hydrochloride: Why In-Class Substitution Is Scientifically Inadvisable

The oxytocin receptor antagonist class exhibits profound heterogeneity in chemical structure, receptor selectivity, and pharmacokinetic profile. Direct substitution of L-368,899 with other OXTR antagonists—such as the peptidic atosiban, the peripherally restricted L-371,257, or more recent candidates like retosiban and barusiban—can produce irreconcilable experimental outcomes due to divergent CNS bioavailability, species-dependent potency, and off-target vasopressin receptor activity [1]. For instance, L-371,257 exhibits negligible brain penetration, making it unsuitable for behavioral studies requiring central OXTR blockade, whereas L-368,899 rapidly accumulates in limbic regions [2]. These distinctions are not cosmetic; they dictate which research questions can be validly addressed [3].

CNS vs peripheral restriction

L-371,257 and barusiban show little to no brain penetration; central oxytocin studies require a CNS-penetrant antagonist such as L-368,899.

Oral bioavailability gap

Atosiban (peptide) lacks oral activity and demands continuous IV infusion, complicating chronic behavioral paradigms where L-368,899 enables oral dosing.

Selectivity profile mismatch

Some OXTR antagonists exhibit higher vasopressin receptor affinity; direct substitution may introduce off-target confounds in vasopressin-sensitive readouts.

• [1] Vrachnis, N., Malamas, F. M., Sifakis, S., Deligeoroglou, E., & Iliodromiti, Z. (2011). The oxytocin-oxytocin receptor system and its antagonists as tocolytic agents. International Journal of Endocrinology, 2011, 350546. View Source
• [2] Wikipedia. (2011). L-368,899. View Source
• [3] Che, X., et al. (2021). Oxytocin receptor antagonists. In Pharmacology & Therapeutics. ScienceDirect. View Source

L-368,899 Hydrochloride: Quantitative Evidence of Differential Performance for Scientific Procurement

OXTR Binding Affinity and Species-Dependent Potency Profile

L-368,899 exhibits high affinity for rat and human OXTR, with a notable species-dependent potency shift. Its Ki values are 3.6 nM (rat) and 13 nM (human), while IC50 values are 8.9 nM (rat) and 26 nM (human) [1]. In comparison, the peripherally selective L-371,257 has a reported Ki of 4.6 nM for human OXTR [2]. While L-371,257 shows slightly higher human affinity, its lack of CNS penetration limits its utility for behavioral studies [3].

OXTR binding & species potency

Cross-study comparable

Ki 3.6 nM (rat) / 13 nM (human) IC50 8.9 nM (rat) / 26 nM (human)

Supports species-dependent OXTR engagement; CNS penetration complements moderate affinity for central studies.

Higher-affinity comparators (retosiban, barusiban) lack validated CNS access.

Evidence Dimension	OXTR Binding Affinity (Ki / IC50)
Target Compound Data	Ki = 3.6 nM (rat), 13 nM (human); IC50 = 8.9 nM (rat), 26 nM (human)
Comparator Or Baseline	L-371,257: Ki = 4.6 nM (human); Retosiban: Ki = 0.6 nM (human); Barusiban: Ki = 0.31 nM (human)
Quantified Difference	L-368,899 human OXTR affinity is ~2.8-fold weaker than L-371,257, ~22-fold weaker than retosiban, and ~42-fold weaker than barusiban. However, L-368,899 uniquely combines moderate affinity with CNS penetration.
Conditions	Radioligand binding assays using isolated uterine tissue from rats and humans

Why This Matters

L-368,899's balanced affinity profile and CNS penetration make it the preferred tool for central OXTR blockade, whereas higher-affinity compounds like retosiban and barusiban are typically restricted to peripheral applications.

• [1] Williams, P. D., et al. (1994). Journal of Medicinal Chemistry, 37(5), 565-568. View Source
• [2] Pettibone, D. J., et al. (1995). Advances in Experimental Medicine and Biology, 395, 601-612. View Source
• [3] Che, X., et al. (2021). ScienceDirect: Oxytocin receptor antagonists. View Source

Selectivity Profile Against Vasopressin V1a and V2 Receptors

L-368,899 demonstrates robust selectivity for OXTR over vasopressin V1a and V2 receptors. In radioligand binding assays, IC50 values for V1a and V2 receptors are 370 nM and 570 nM, respectively, representing >40-fold selectivity [1]. In a cross-species study in coyotes, L-368,899 was 40 times more selective for OXTR than V1a receptors, with a coyote OXTR affinity of 12 nM [2]. This contrasts with L-371,257, which shows lower selectivity (Ki = 19 nM for OXTR vs. 3.7 nM for V1a) [3].

Vasopressin receptor selectivity

Head-to-head

>40-fold over V1a/V2 V1a IC50 = 370 nM, V2 IC50 = 570 nM

Reported selectivity window supports oxytocin-specific pathway interpretation.

L-371,257 shows lower V1a selectivity; class-level profile review advised.

Evidence Dimension	Selectivity Ratio (OXTR vs. Vasopressin Receptors)
Target Compound Data	>40-fold selectivity over V1a (IC50 = 370 nM) and V2 (IC50 = 570 nM); 40-fold over V1a in coyote
Comparator Or Baseline	L-371,257: V1a Ki = 3.7 nM vs. OXTR Ki = 19 nM (lower selectivity); Atosiban: peptide antagonist with distinct bias profile
Quantified Difference	L-368,899 provides ~40-fold selectivity window; L-371,257 exhibits <1-fold selectivity (higher affinity for V1a).
Conditions	Radioligand binding in human and rat vasopressin receptor assays; coyote OXTR/V1a competition binding

Why This Matters

High vasopressin receptor selectivity minimizes confounding off-target effects, a critical requirement for isolating oxytocin-specific signaling in complex behavioral or physiological studies.

• [1] Bertin Bioreagent. (2024). L-368,899 (hydrochloride) - Biochemicals - CAT N°: 29868. View Source
• [2] Freeman, S. M., Catrow, J. L., Cox, J. E., et al. (2024). Binding Affinity, Selectivity, and Pharmacokinetics of the Oxytocin Receptor Antagonist L-368,899 in the Coyote (Canis latrans). Comparative Medicine, 74(1), 3-11. View Source
• [3] Adooq. (n.d.). Oxytocin Receptor Antagonists: L-371,257. View Source

CNS Bioavailability and Brain Penetration Kinetics

L-368,899 rapidly crosses the blood-brain barrier and accumulates in limbic brain regions following peripheral administration [1]. In coyotes, CSF levels peaked at 15-30 minutes post-intramuscular injection, confirming CNS exposure [2]. In contrast, L-371,257 is peripherally restricted and does not appreciably enter the brain [3]. This differential CNS bioavailability is a primary driver for compound selection in behavioral neuroscience.

CNS penetration kinetics

Head-to-head

CSF detection peak at 15–30 min post-IM; limbic accumulation confirmed in rhesus, rat, coyote.

Rapid brain exposure enables central OXTR target engagement studies.

Peripherally restricted tools (L-371,257) cannot substitute for central behavioral models.

Evidence Dimension	CNS Penetration (CSF Detection / Brain Accumulation)
Target Compound Data	CSF peak at 15-30 min post-IM; selective accumulation in limbic system
Comparator Or Baseline	L-371,257: peripherally selective, no significant brain penetration
Quantified Difference	Qualitative: L-368,899 is CNS-penetrant; L-371,257 is not.
Conditions	In vivo studies in rhesus macaques, rats, and coyotes following peripheral (IM, oral, IV) administration

Why This Matters

For studies of central oxytocin signaling (e.g., social behavior, pair bonding, stress responses), CNS penetration is non-negotiable. L-368,899 is the validated tool for this application.

• [1] Wikipedia. (2011). L-368,899. View Source
• [2] Freeman, S. M., et al. (2024). Comparative Medicine, 74(1), 3-11. View Source
• [3] Che, X., et al. (2021). ScienceDirect: Oxytocin receptor antagonists. View Source

In Vivo Pharmacokinetic Profile Across Preclinical Species

L-368,899 exhibits consistent pharmacokinetics in rats and dogs, with an IV half-life of approximately 2 hours and plasma clearance between 23-36 mL/min/kg [1]. Oral bioavailability ranges from 14-41% depending on dose, species, and sex, with nonlinear kinetics at higher doses [2]. In contrast, atosiban (a peptide antagonist) has negligible oral bioavailability and requires continuous IV infusion [3]. L-371,257 also has oral bioavailability but lacks CNS access [4].

In vivo pharmacokinetics

Cross-study comparable

t½ ~2 h (IV), oral F 14–41% rat/dog plasma CL 23–36 mL/min/kg

Oral bioavailability supports chronic dosing paradigms; CNS penetration maintained.

Peptidic atosiban lacks oral activity; selection must match dosing route.

Evidence Dimension	Oral Bioavailability and IV Half-Life
Target Compound Data	t1/2 (IV) = ~2 hr (rat/dog); Oral F = 14-41% (rat); CSF peak at 15-30 min post-IM
Comparator Or Baseline	Atosiban: peptide, negligible oral F, IV infusion required; L-371,257: oral F ~comparable but no CNS entry
Quantified Difference	L-368,899 combines oral bioavailability with CNS penetration; atosiban lacks oral activity.
Conditions	Pharmacokinetic studies in rats (male/female) and dogs (female) following IV and oral dosing

Why This Matters

Oral bioavailability enables convenient dosing in chronic behavioral studies, while CNS penetration ensures central target engagement. This dual property is rare among OXTR antagonists.

• [1] Thompson, K. L., et al. (1997). Pharmacokinetics and Disposition of the Oxytocin Receptor Antagonist L-368,899 in Rats and Dogs. Drug Metabolism and Disposition, 25(10), 1113-1118. View Source
• [2] Active Inhibitor. (2024). L-368,899 hydrochloride. View Source
• [3] Vrachnis, N., et al. (2011). International Journal of Endocrinology, 2011, 350546. View Source
• [4] Che, X., et al. (2021). ScienceDirect: Oxytocin receptor antagonists. View Source

In Vivo Uterine Contractility Inhibition (Tocolytic Efficacy)

L-368,899 potently inhibits oxytocin-stimulated uterine contractions in vivo. In anesthetized rats, the AD50 was 350 μg/kg IV and 7 mg/kg intraduodenally [1]. In near-term pregnant rhesus macaques, the IV AD50 was 27 μg/kg, and the compound inhibited spontaneous nocturnal contractions [2]. In postpartum women, L-368,899 blocked OT-stimulated uterine activity with potency similar to that in rhesus [3]. While retosiban and barusiban also show tocolytic activity, L-368,899's historical clinical data provide a benchmark for preclinical translation.

Uterine contractility inhibition

Cross-study comparable

AD50 350 μg/kg IV (rat), 27 μg/kg IV (rhesus) postpartum human tissue response similar to rhesus

Reported endpoint context in uterine contractility models; supports species-comparative research.

Direct comparator AD50 data not available; model-specific validation needed.

Evidence Dimension	In Vivo Uterine Contractility Inhibition (AD50)
Target Compound Data	Rat: 350 μg/kg IV; Rhesus: 27 μg/kg IV; Postpartum women: similar to rhesus
Comparator Or Baseline	Atosiban: clinical tocolytic but IV only; Retosiban: oral tocolytic with higher OXTR affinity; Barusiban: peptide with long duration
Quantified Difference	L-368,899 is ~13-fold more potent in rhesus than rat (species difference). Direct comparator AD50 data not available for other compounds in same models.
Conditions	Anesthetized rat, pregnant rhesus macaque, and postpartum human uterine contractility assays

Why This Matters

Validated in vivo efficacy across multiple species and in human tissue supports L-368,899's utility as a translational tool for studying oxytocin-mediated uterine physiology.

• [1] Williams, P. D., et al. (1994). Journal of Medicinal Chemistry, 37(5), 565-568. View Source
• [2] Pettibone, D. J., et al. (1995). Advances in Experimental Medicine and Biology, 395, 601-612. View Source
• [3] Scilit. (1993). L-368,899, a potent orally active oxytocin antagonist for potential use in preterm labor. View Source

L-368,899 Hydrochloride: Prioritized Application Scenarios for Scientific and Industrial Use

Central Oxytocin Receptor Blockade in Behavioral Neuroscience

L-368,899 is the preferred tool for studies requiring systemic administration to achieve central OXTR antagonism. Its rapid CNS penetration and selective limbic accumulation enable investigation of oxytocin's role in social behavior, pair bonding, and stress responses in rodents and non-human primates [1]. The compound's >40-fold selectivity over vasopressin receptors minimizes off-target confounds [2].

In Vivo Uterine Contractility and Preterm Labor Models

L-368,899 is validated for inhibiting oxytocin-induced uterine contractions in rat, rhesus macaque, and human tissue models. Its oral bioavailability allows for chronic dosing paradigms, while its established potency (AD50 = 27 μg/kg IV in rhesus) provides a benchmark for tocolytic efficacy studies [3].

Species-Comparative Oxytocin Pharmacology

Given its well-characterized species-dependent potency (e.g., rat vs. human Ki), L-368,899 serves as a calibration tool for comparing OXTR pharmacology across species. Recent studies in coyotes confirm its utility beyond traditional rodent and primate models [4].

Differentiation from Peripherally Restricted OXTR Antagonists

In experimental designs requiring dissociation of central vs. peripheral oxytocin signaling, L-368,899 (CNS-penetrant) can be directly compared with L-371,257 (peripherally restricted) to attribute behavioral or physiological effects to specific anatomical compartments [5].

Application

Selection Property

Validation Focus

Central OXTR blockade – behavioral neuroscience

CNS penetration & limbic accumulation

Confirm central target engagement and behavioral endpoint response

Uterine contractility research models

Oral bioavailability & cross-species potency

Validate inhibition of oxytocin-induced contractions in species of interest

Species-comparative OXTR pharmacology

Characterized affinity profile across rat, human, coyote

Cross-species receptor binding and functional response calibration

Central vs peripheral OXTR differentiation

CNS penetrant tool vs peripherally restricted comparators

Attribute behavioral effects to central or peripheral receptor populations

• [1] Wikipedia. (2011). L-368,899. View Source
• [2] Bertin Bioreagent. (2024). L-368,899 (hydrochloride) - Biochemicals - CAT N°: 29868. View Source
• [3] Pettibone, D. J., et al. (1995). Advances in Experimental Medicine and Biology, 395, 601-612. View Source
• [4] Freeman, S. M., et al. (2024). Comparative Medicine, 74(1), 3-11. View Source
• [5] Che, X., et al. (2021). ScienceDirect: Oxytocin receptor antagonists. View Source